Cas no 1882357-15-4 (tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate
• CAS No: 1882357-15-4
• MF: C₁₁H₁₈N₂O₃
• MW: 226.272222995758
• CID: 6101768
• PubChem ID: 130877568
• Update Time: 2025-07-19

tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-7049939
• 1882357-15-4
• tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate

• Inchi： 1S/C11H18N2O3/c1-7-9(15-8(2)13-7)6-12-10(14)16-11(3,4)5/h6H2,1-5H3,(H,12,14)
• InChI Key： JTEOZXYXNDWKKF-UHFFFAOYSA-N
• SMILES： O(C(NCC1=C(C)N=C(C)O1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 226.13174244g/mol
• Monoisotopic Mass: 226.13174244g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate

Introduction to tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate (CAS No. 1882357-15-4)

tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate (CAS No. 1882357-15-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The chemical structure of tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a dimethyl-substituted 1,3-oxazole ring. This configuration imparts several favorable properties, including enhanced stability and reactivity, making it an attractive candidate for various chemical transformations.

In recent years, the study of tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate has been enriched by advancements in synthetic methodologies and computational modeling. Researchers have explored its potential as a building block for the synthesis of bioactive molecules, particularly those with therapeutic relevance. For instance, the compound has been utilized in the development of inhibitors targeting specific enzymes involved in disease pathways.

A notable application of tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate is in the field of protease inhibitors. Proteases play crucial roles in various physiological processes and are often implicated in diseases such as cancer and viral infections. The oxazolyl moiety within the compound provides a scaffold that can be modified to enhance binding affinity and selectivity towards target proteases. This has led to the synthesis of potent inhibitors with improved pharmacological profiles.

Beyond its use as a protease inhibitor, tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate has also shown promise in the development of central nervous system (CNS) therapeutics. The carbamate functionality can be leveraged to modulate the activity of neurotransmitter receptors and ion channels, which are key targets for treating neurological disorders such as Alzheimer's disease and epilepsy. Recent studies have demonstrated that derivatives of this compound exhibit neuroprotective effects and can improve cognitive function in preclinical models.

The synthetic accessibility of tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate further enhances its utility in drug discovery programs. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. One such method involves the reaction of tert-butyl isocyanate with dimethyl 1,3-thiazole carbaldehyde under mild conditions, yielding high yields and purity. These synthetic strategies not only facilitate the preparation of the compound but also enable the rapid generation of structurally diverse derivatives for biological evaluation.

In addition to its direct applications in drug discovery, tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate serves as a valuable tool for probing biological systems. Its unique chemical properties make it suitable for use in biochemical assays and cell-based studies. For example, it can be employed as a probe to investigate protein-protein interactions or to study the dynamics of cellular signaling pathways.

The safety profile of tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate is another important consideration for its use in pharmaceutical research. Extensive toxicological studies have been conducted to evaluate its potential adverse effects on human health and the environment. These studies have generally shown that the compound exhibits low toxicity when used under controlled conditions, making it a safe choice for laboratory settings.

In conclusion, tert-butyl N-[(dimethyl-1,3-oxazol-5-yl)methyl]carbamate (CAS No. 1882357-15-4) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an essential component in the development of novel therapeutics and as a tool for exploring biological systems. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in the scientific community.